1-Methyl-6-phenyl(214C)imidazolo[4,5-b]pyridin-2-amine

• IUPAC Name: 1-methyl-6-phenyl(214C)imidazolo[4,5-b]pyridin-2-amine
• InChI: InChI=1S/C13H12N4/c1-17-11-7-10(9-5-3-2-4-6-9)8-15-12(11)16-13(17)14/h2-8H,1H3,(H2,14,15,16)/i13+2
• InChI Key: UQVKZNNCIHJZLS-ALWQSETLSA-N
• Canonical SMILES: CN1C2=C(N=CC(=C2)C3=CC=CC=C3)N=C1N
• Isomeric SMILES: CN1C2=C(N=CC(=C2)C3=CC=CC=C3)N=[14C]1N
• Molecular Formula: C13H12N4
• DSSTOX Substance ID: DTXSID10660098
• Molecular Weight: 226.25 g/mol
• CAS RN: 210049-12-0

Description

1-Methyl-6-phenyl(214C)imidazolo[4,5-b]pyridin-2-amine, also known as 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine, is a heterocyclic amine. It is one of the most abundant heterocyclic amines found in well-cooked meat and fish.

Molecular Structure Analysis

The molecular formula of this compound is C13H12N4. It consists of a five-membered imidazole ring fused with a six-membered pyridine ring, with a methyl group and an amino group attached to the imidazole ring, and a phenyl group attached to the pyridine ring.

Chemical Reactions Analysis

This compound has been found to decrease NF-kappa-B DNA-binding activity and inhibit NF-kappa-B-mediated transcription from the IL6 promoter. It can displace RELA/p65 and associated coregulators from the promoter. It is also recruited to the NF-kappa-B response element of the CCL2 and IL8 promoters and can displace CREBBP.

Physical And Chemical Properties Analysis

This compound is an off-white solid with a molecular weight of 224.26 g/mol. It has a density of 1.3 g/cm³. It has a melting point of 300°C and a boiling point of 468.9°C. It is soluble in water, with a solubility of 407.1 mg/L.

Mechanism of Action

The mechanism of action of this compound involves its interaction with NF-kappa-B, a protein complex that controls transcription of DNA, cytokine production, and cell survival. It decreases NF-kappa-B DNA-binding activity and inhibits NF-kappa-B-mediated transcription from the IL6 promoter.

Safety and Hazards

This compound is reasonably anticipated to be a human carcinogen. The U.S. Department of Health and Human Services National Toxicology Program has declared it as "reasonably anticipated to be a human carcinogen". The International Agency for Research on Cancer (IARC), part of the World Health Organization, has classified it as a Group 2B carcinogen, i.e., possibly carcinogenic to humans.

Future Directions

The future directions for research on this compound could involve further investigation into its neurotoxic effects, as well as its potential role in the development of Parkinson’s disease. Additionally, more research could be conducted to explore its carcinogenic properties and the mechanisms through which it exerts these effects.